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Compound of Interest

Compound Name: 3-Ethoxyaniline

Cat. No.: B147397

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Ethoxyaniline (CAS 621-33-0), a
versatile aromatic amine. It details its chemical and physical properties, toxicological profile,
and key applications in various fields of chemical synthesis and materials science. This
document is intended to serve as a valuable resource for professionals in research and
development.

Core Chemical and Physical Properties

3-Ethoxyaniline, also known as m-phenetidine, is a colorless to light yellow or dark red liquid.
[1][2] It is an aromatic amine that serves as a crucial intermediate in the synthesis of a variety
of organic compounds.[1]

Structural and General Properties

Below is a table summarizing the key identifying and structural properties of 3-Ethoxyaniline.
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CAS Number 621-33-0 [1]I3]

Molecular Formula CsH11NO [1][3]

Molecular Weight 137.18 g/mol [11[3]

IUPAC Name 3-ethoxyaniline [3]
m-Phenetidine, 3-

Synonyms Ethoxybenzenamine, m- [1][2]13]
Ethoxyaniline
Colorless to light yellow liquid;

Appearance can appear as a dark red [1112]
liquid.

Purity >98% (GC) [1]
InChIl=1S/C8H11NO/c1-2-10-

InChl 8-5-3-4-7(9)6-8/h3- [4]
6H,2,9H2,1H3

SMILES CCOclcccee(N)cl [4]

Physicochemical Data

The following table outlines the key physicochemical properties of 3-Ethoxyaniline. These
properties are critical for its handling, storage, and application in various experimental setups.
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Density 1.032 g/mL at 25 °C [3]

Boiling Point 248 °C [5]

Melting Point 204 °C [5][6]

Flash Point >113 °C (>235 °F)

Solubility in Water 1to5 mg/mL at 20 °C [6]

1 mmHg at 67.2 °C (153 °F); 5
Vapor Pressure [3]
mmHg at 94.7 °C (202.5 °F)

Refractive Index n20/D 1.566

LogP 2.24870 5]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 3-Ethoxyaniline.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both H and 3C NMR are powerful tools
for elucidating the molecular structure. The *H NMR spectrum shows characteristic signals
for aromatic, methylene, methyl, and amine protons.[7]

e Mass Spectrometry (MS): Provides information about the mass-to-charge ratio of the
molecule and its fragments.[3][5]

« Infrared (IR) Spectroscopy: IR spectra reveal the presence of functional groups within the
molecule.[3][5][8]

Synthesis and Reactivity

3-Ethoxyaniline is a valuable building block in organic synthesis.

Synthesis of 3-Ethoxyaniline

A common method for the synthesis of 3-Ethoxyaniline is the direct alkylation of 3-
aminophenol.[7] This process involves the etherification of the hydroxyl group while keeping the
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amino group intact.

Chemical Reactivity and Major Reactions

The difunctional nature of 3-Ethoxyaniline, with both an amine and an ether group, allows it to
participate in a variety of chemical reactions.[7]

e N-Acylation and N-Alkylation: The amino group's nucleophilicity allows for the formation of N-
substituted derivatives. Reaction with acylating agents like acid chlorides or anhydrides
yields stable amides.[7]

o Formation of Schiff Bases: It readily reacts with aldehydes and ketones to form Schiff bases
(imines), which are versatile intermediates in organic synthesis.[7]

o Oxidative Polymerization: Ethoxyaniline derivatives can undergo oxidative polymerization to
form conductive polymers.[7]

o Neutralization Reactions: As a base, it neutralizes acids in exothermic reactions to form salts
and water.[3][9]

Incompatible Materials: 3-Ethoxyaniline is incompatible with strong oxidizing agents, acids,
acid chlorides, acid anhydrides, isocyanates, halogenated organics, peroxides, and acidic
phenols.[6][7]

Key Applications

3-Ethoxyaniline's versatile chemical nature makes it a valuable intermediate in several
industrial and research applications.

o Dyes and Pigments: It is a key intermediate in the synthesis of azo dyes, which are widely
used in the textile and printing industries for their vibrant colors and stability.[1]

e Pharmaceuticals: It serves as a starting reagent in the synthesis of complex heterocyclic
systems, such as 1,2,3,4-tetrahydroacridinylhydrazides, and plays a role in the development
of various pharmaceutical compounds.[1][9][10]

o Polymer Chemistry: Used in the production of conductive polymers, which are important in
electronics and sensor technologies due to their unique electrical properties.[1][7]
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» Corrosion Inhibitors: It has been investigated for its potential use in formulating corrosion
inhibitors for metals.[1]

o Organic Synthesis: In a laboratory setting, it is employed as a reagent to create complex
molecules for further study.[1]

Safety and Toxicology

Understanding the safety and toxicological profile of 3-Ethoxyaniline is critical for its safe
handling.

Hazard Identification and Classification

o Acute Toxicity: It is classified as toxic if swallowed, in contact with skin, or if inhaled.[3]

o Target Organ Toxicity: May cause damage to organs through prolonged or repeated
exposure.[3]

o Symptoms of Exposure: May include cyanosis, hypothermia, headache, drowsiness,
vomiting, and irritation of the alimentary tract.[2][3]

Handling and Storage

e Handling: Use only in a well-ventilated area. Avoid contact with skin, eyes, and clothing.
Wear appropriate personal protective equipment (PPE), including gloves and eye/face
protection.[11]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep
the container tightly closed.[11] It is sensitive to prolonged exposure to light and air.[6]

The following workflow illustrates the general safety precautions to be taken when handling 3-
Ethoxyaniline.
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Handling Protocol Spill Response
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General Handling and Safety Workflow for 3-Ethoxyaniline.
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Experimental Protocols

While specific experimental protocols can vary, the following provides a general logical
workflow for a common application of 3-Ethoxyaniline: the synthesis of an azo dye.
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Step 1: Diazotization of 3-Ethoxyaniline

Dissolve 3-Ethoxyaniline
in acidic solution

Cool to 0-5 °C

Y
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\

Formation of Diazonium Salt
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.
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A
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&

Wash with Water
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\
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Logical Workflow for Azo Dye Synthesis using 3-Ethoxyaniline.
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Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive safety data sheet (SDS) or professional scientific
guidance. Always consult the latest SDS and relevant literature before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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